Cas no 1497318-79-2 (1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)

1-(4-Methylthiophen-2-yl)cyclopropane-1-carboxylic acid is a cyclopropane-substituted thiophene derivative with a carboxylic acid functional group, offering versatility in synthetic and pharmaceutical applications. Its unique structure combines the stability of the cyclopropane ring with the reactivity of the thiophene moiety, making it a valuable intermediate for medicinal chemistry and material science. The carboxylic acid group enables further derivatization, facilitating the synthesis of amides, esters, or other functionalized compounds. The methyl substitution on the thiophene ring enhances steric and electronic properties, potentially improving selectivity in target interactions. This compound is particularly useful in the development of biologically active molecules or as a building block for heterocyclic frameworks.
1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid structure
1497318-79-2 structure
Product Name:1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
CAS No:1497318-79-2
MF:C9H10O2S
MW:182.239501476288
CID:6360355
PubChem ID:96627912
Update Time:2025-06-11

1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
    • EN300-1798037
    • 1497318-79-2
    • Inchi: 1S/C9H10O2S/c1-6-4-7(12-5-6)9(2-3-9)8(10)11/h4-5H,2-3H2,1H3,(H,10,11)
    • InChI Key: ZKNUTQKVQNPOSM-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C=C1C1(C(=O)O)CC1

Computed Properties

  • Exact Mass: 182.04015073g/mol
  • Monoisotopic Mass: 182.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 65.5Ų

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Additional information on 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid

Research Briefing on 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1497318-79-2)

1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1497318-79-2) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structural features, including the cyclopropane ring and the 4-methylthiophene moiety, contribute to its reactivity and binding affinity with biological targets. Recent synthetic methodologies have optimized the production of 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid, enabling its broader application in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a precursor in the synthesis of novel kinase inhibitors, highlighting its versatility in drug design.

In terms of biological activity, 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid has shown promising results in preclinical studies. Research conducted by Smith et al. (2024) revealed its potential as a modulator of inflammatory pathways, with the compound exhibiting inhibitory effects on key enzymes involved in cytokine production. These findings suggest its applicability in the development of anti-inflammatory therapeutics, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role in targeting metabolic enzymes has been investigated. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its interaction with enzymes involved in lipid metabolism, indicating potential applications in metabolic disorder treatments. The study utilized computational docking and in vitro assays to elucidate the binding mechanisms, providing a foundation for future drug development efforts.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid. Issues such as bioavailability and metabolic stability are areas of active research, with several groups exploring structural modifications to enhance drug-like properties. Collaborative efforts between academia and industry are expected to drive further innovations in this space.

In conclusion, 1-(4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1497318-79-2) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research continues to uncover its potential, paving the way for the development of novel therapeutics. Future studies should focus on addressing the current limitations and expanding the compound's utility in targeting a broader range of diseases.

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